molecular formula C26H26N2O4 B8452359 1-[3-(Benzyloxy)benzyl]-4-(benzyloxy)carbonyl-2-piperazinone

1-[3-(Benzyloxy)benzyl]-4-(benzyloxy)carbonyl-2-piperazinone

Cat. No. B8452359
M. Wt: 430.5 g/mol
InChI Key: KPTGKERMPLMGRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[3-(Benzyloxy)benzyl]-4-(benzyloxy)carbonyl-2-piperazinone is a useful research compound. Its molecular formula is C26H26N2O4 and its molecular weight is 430.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[3-(Benzyloxy)benzyl]-4-(benzyloxy)carbonyl-2-piperazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[3-(Benzyloxy)benzyl]-4-(benzyloxy)carbonyl-2-piperazinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-[3-(Benzyloxy)benzyl]-4-(benzyloxy)carbonyl-2-piperazinone

Molecular Formula

C26H26N2O4

Molecular Weight

430.5 g/mol

IUPAC Name

benzyl 3-oxo-4-[(3-phenylmethoxyphenyl)methyl]piperazine-1-carboxylate

InChI

InChI=1S/C26H26N2O4/c29-25-18-28(26(30)32-20-22-10-5-2-6-11-22)15-14-27(25)17-23-12-7-13-24(16-23)31-19-21-8-3-1-4-9-21/h1-13,16H,14-15,17-20H2

InChI Key

KPTGKERMPLMGRG-UHFFFAOYSA-N

Canonical SMILES

C1CN(C(=O)CN1C(=O)OCC2=CC=CC=C2)CC3=CC(=CC=C3)OCC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (430 mg, 10.8 mmol as 60% dispersion in mineral oil) was triturated with hexanes, then suspended in 5 mL of DMF. After cooling to 0° C., 4-(benzyloxy)carbonyl-2-piperazinone was added (1.68 g, 7.18 mmol). After 15 minutes, a solution of the product from Step H (2.096 g, 7.18 mmol) in 2 mL of DMF was added, followed by a 1 mL DMF rinse. The reaction was warmed to room temperature, stirred for 30 minutes, then poured into EtOAc. The organic layer was washed with water, sat. aq. NaHCO3 and brine, dried (Na2SO4), filtered, and concentrated in vacuo. The resulting product was purified by silica gel chromatography (60% EtAOAc/hexane) to produce the titled product as a pale yellow oil.
Quantity
430 mg
Type
reactant
Reaction Step One
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
product
Quantity
2.096 g
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four
Name
Quantity
1 mL
Type
solvent
Reaction Step Five

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